![molecular formula C10H11ClO3 B6338714 3-Chloro-2-methoxy-benzoic acid ethyl ester, 97% CAS No. 1106304-73-7](/img/structure/B6338714.png)
3-Chloro-2-methoxy-benzoic acid ethyl ester, 97%
Overview
Description
Molecular Structure Analysis
The molecular structure of CMBEE consists of a benzoic acid core with a chlorine atom substituted at the 3rd position and a methoxy group at the 2nd position. An ethyl ester group is also attached to the carboxylic acid group .Chemical Reactions Analysis
Esters like CMBEE can undergo various reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions . They can also undergo trans-esterification reactions to form different esters . Furthermore, esters can be reduced to form alcohols or aldehydes depending on the reducing agent .Scientific Research Applications
3-Chloro-2-methoxy-benzoic acid ethyl ester, 97% has a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, including heterocyclic compounds, amides, and esters. It has also been used in the synthesis of pharmaceuticals, including antifungal and antiviral agents. In addition, 3-Chloro-2-methoxy-benzoic acid ethyl ester, 97% has been used in the synthesis of a variety of catalysts, including Lewis acids and Brønsted acids.
Mechanism of Action
The mechanism of action of 3-Chloro-2-methoxy-benzoic acid ethyl ester, 97% is not well understood. However, it is believed to be an electrophilic reagent that can react with alkenes and aromatics to form new covalent bonds. It is also believed to be capable of forming hydrogen bonds with other molecules, which could potentially play a role in its biological activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Chloro-2-methoxy-benzoic acid ethyl ester, 97% have not been extensively studied. However, it has been shown to have antifungal and antibacterial activity in vitro, and it has also been shown to have anti-inflammatory and antioxidant effects in animal models.
Advantages and Limitations for Lab Experiments
3-Chloro-2-methoxy-benzoic acid ethyl ester, 97% is a versatile compound that can be used in a variety of laboratory experiments. It has a high melting point, which makes it easy to handle and store. It is also relatively stable and has a high boiling point, which makes it suitable for use in organic synthesis. However, it is a moderately toxic compound and should be handled with care.
Future Directions
There are a number of potential future directions for research on 3-Chloro-2-methoxy-benzoic acid ethyl ester, 97%. These include further studies on its mechanism of action and biochemical and physiological effects, as well as its potential applications in drug discovery. In addition, further studies on its synthesis and the development of more efficient and cost-effective methods for its production could be beneficial. Finally, further research on the safety and toxicity of 3-Chloro-2-methoxy-benzoic acid ethyl ester, 97% could be beneficial.
Synthesis Methods
3-Chloro-2-methoxy-benzoic acid ethyl ester, 97% can be synthesized from the reaction of 3-chloro-2-methoxy-benzoic acid and ethyl bromide in anhydrous conditions. The reaction is typically conducted in a three-necked flask with stirring, and the product is isolated by crystallization. The yield of the reaction is typically greater than 90%.
properties
IUPAC Name |
ethyl 3-chloro-2-methoxybenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO3/c1-3-14-10(12)7-5-4-6-8(11)9(7)13-2/h4-6H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPRSSXIOAVLOJH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=CC=C1)Cl)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101302472 | |
Record name | Ethyl 3-chloro-2-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101302472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1106304-73-7 | |
Record name | Ethyl 3-chloro-2-methoxybenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1106304-73-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 3-chloro-2-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101302472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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